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Compound of Interest

Compound Name: Ethyl 3-oxoheptanoate

Cat. No.: B1581187

An In-depth Technical Guide to Ethyl 3-
oxoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-oxoheptanoate, a
versatile keto-ester with applications in various fields of chemical synthesis. This document
consolidates its chemical properties, a detailed synthetic protocol, and its known applications to
serve as a foundational resource for professionals in research and development.

Core Compound Properties

Ethyl 3-oxoheptanoate is a valuable building block in organic synthesis.[1] Its fundamental
properties are summarized below, providing critical data for experimental design, stoichiometric
calculations, and analytical characterization.
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Property Value Source

CAS Number 7737-62-4 [LI[21031[41[5]

Molecular Formula CoH1603 [1112][31[4]

Molecular Weight 172.22 g/mol [1112]131[4]
Colorless to almost colorless

Appearance o [11[3114]
clear liquid

Purity > 95% (GC) [11[3]114]

Density 0.970 g/mL [1]

Boiling Point 110-112 °C at 15 mmHg [1]

Refractive Index 1.430 [1]
UKRVECBFDMVBPU-

InChl Key [4]
UHFFFAOYSA-N

SMILES CCCCC(=0)Cc(=0)occC [4]

Synonyms: Ethyl 3-oxoenanthate, 3-Oxoheptanoic acid ethyl ester, 3-Ketoheptanoic acid ethyl

ester, 3-Oxoenanthic acid ethyl ester.[1][4]

Synthesis of Ethyl 3-oxoheptanoate

A common method for the synthesis of Ethyl 3-oxoheptanoate involves the acylation of an

enolate. The following protocol provides a general methodology for its preparation.[6]

Experimental Protocol:

Materials:

e Sodium hydride (50% in oil)

e Heptane

o Ether
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o Ethyl carbonate

e 2-Hexanone

o Ethanol

e Acetic acid

e Saturated sodium bicarbonate solution

o Water

Procedure:

o A suspension of 27.3 g of sodium hydride (previously washed with heptane) in 250 ml of
ether is prepared.

e A solution of 70.8 g of ethyl carbonate in 50 ml of ether is added to the suspension, and the
mixture is stirred for 10 minutes.[6]

e 30 g of 2-hexanone is added over a period of 30 minutes.

e The reaction mixture is refluxed for 2 hours.[6]

o A mixture of 35 ml of ether and 12 ml of ethanol is added, and the resulting mixture is stirred
for 16 hours at ambient temperature.[6]

 After cooling to 0°C, a solution of 36 ml of acetic acid in 300 ml of water is added, followed
by 12 ml of a saturated sodium bicarbonate solution to adjust the pH to 7.[6]

e The product is extracted with ether.

e The combined ether extracts are washed with water, dried, and the solvent is evaporated.

e The crude product is purified by distillation at 70°C under a reduced pressure of 7 mbar to
yield 32.5 g of Ethyl 3-oxoheptanoate.[6]

Synthetic Workflow:
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Heptane (for washing)

Sodium Hydride (in oil)

Ether (solvent)

Ethyl Carbonate

1. Prepare NaH suspension in Ether
2. Add Ethyl Carbonate

3. Add 2-Hexanone

2-Hexanone

Ethanol

4. Reflux for 2 hours

Acetic Acid (ag.)

Sat. Sodium Bicarbonate (aq.)

\

6. Quench with Acetic Acid & neutralize with NaHCO3

7. Extraction with Ether

8. Wash, Dry, Evaporate

9. Distillation (70°C, 7 mbar)

Ethyl 3-oxoheptanoate

5. Stir with Ether/Ethanol

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3-oxoheptanoate.
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Applications in Research and Industry

Ethyl 3-oxoheptanoate is a versatile intermediate with several applications:

o Flavor and Fragrance Industry: This compound is recognized for its fruity aroma and is
utilized as a flavoring agent in food products and beverages.[1]

o Organic Synthesis: Its unique structure makes it an effective building block for the formation
of more complex molecules.[1] It participates in various chemical reactions, such as
condensations and acylations.

o Pharmaceutical and Agrochemical Synthesis: It serves as an intermediate in the production
of pharmaceuticals and agrochemicals.[1] Researchers leverage its reactivity to enhance the
efficiency of synthetic pathways for bioactive compounds.[1]

e Biochemical Research: This compound is used in biochemical studies to investigate
metabolic pathways and enzyme activities.[1][7][8]

e Specialty Chemicals and Polymers: It is also employed in the development of specialty
chemicals and in the production of specialty polymers.[1]

While Ethyl 3-oxoheptanoate is a valuable precursor, it is important to note that detailed
protocols and applications in drug development are more extensively documented for
structurally related compounds, such as fluorinated analogs.[9][10][11][12][13][14] The
methodologies and strategic considerations for these related molecules can often provide
valuable insights for the utilization of Ethyl 3-oxoheptanoate in novel synthetic designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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